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Compound of Interest

Compound Name: D-Glucose-13C6

Cat. No.: B025938 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

management of chemical reagents are paramount for laboratory safety and environmental

responsibility. This guide provides crucial, step-by-step procedures for the safe handling and

disposal of D-Glucose-13C6, a stable, non-radioactive isotopically labeled sugar utilized in a

variety of research applications. Adherence to these protocols is vital for maintaining a secure

and compliant laboratory environment.

Immediate Safety and Handling
Before initiating any procedure, it is imperative to consult the material's Safety Data Sheet

(SDS) and adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, protective gloves (such as nitrile), and a lab coat.[1][2]

Ventilation: Handle D-Glucose-13C6 in a well-ventilated area to minimize the inhalation of

dust.[1][2] For procedures that may generate dust or aerosols, the use of a chemical fume

hood is recommended.[2]

Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory. It is important to

wash hands thoroughly with mild soap and water after handling the compound and before

leaving the work area.[1]
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Spill Management: In the event of a spill, immediately notify personnel in the vicinity.[2]

Clean up spills using dry methods, such as sweeping or shoveling, to avoid generating dust.

[1][3] The collected material should be placed in a sealed, labeled container for proper

disposal.[1][3] Prevent the spilled material from entering drains or water courses.[1][3]

Hazard Identification and Classification
D-Glucose-13C6 is a stable isotope-labeled form of D-glucose and is not radioactive.[3] While

it is not classified as a hazardous substance under the Globally Harmonized System (GHS), it

can be harmful if ingested, in contact with skin, or inhaled.[4][5]

Physical and Chemical Properties

Property Value

Physical State Solid (white to off-white powder)[1][6]

Molecular Formula (13C)6H12O6[6]

Molecular Weight 186.11 g/mol [4][6]

Melting Point 150–152°C[6]

Solubility Highly soluble in water[6]

GHS Hazard Statements

Hazard Code Statement

H302 Harmful if swallowed[4][5]

H312 Harmful in contact with skin[4][5]

H332 Harmful if inhaled[4][5]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling D-
Glucose-13C6.
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Protection Type Recommended Equipment

Eye Protection
Chemical goggles or a face shield with safety

glasses[1]

Hand Protection Chemically resistant gloves (e.g., nitrile)[2]

Skin and Body
Lab coat and other suitable protective

clothing[1][2]

Respiratory
In case of inadequate ventilation, use an

approved supplied-air respirator.[1]

Storage and Disposal Plan
Storage:

Store D-Glucose-13C6 in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Protect the compound from light and moisture.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1]

Disposal:

D-Glucose-13C6 waste should be handled as non-hazardous solid chemical waste.

Containerization and Labeling: Place waste D-Glucose-13C6 and any contaminated

materials (e.g., weighing paper, gloves) into a clean, dry, and sealable container.[3] Clearly

label the container with "D-Glucose-13C6" and any other identifiers required by your

institution.[3]

Waste Segregation: Store the sealed waste container with other non-hazardous solid

chemical waste.[3] Keep it separate from incompatible materials and hazardous or

radioactive waste streams.[3]

Institutional Coordination: Contact your institution's environmental health and safety (EHS)

department to arrange for the collection and disposal of the chemical waste.
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Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling D-Glucose-13C6 in a

laboratory setting.
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Workflow for Handling D-Glucose-13C6
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Handling D-Glucose-13C6 Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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